molecular formula C23H21N3O3 B5882568 N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

Cat. No. B5882568
M. Wt: 387.4 g/mol
InChI Key: BPMMHSKCOCAUBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood. However, it is believed to exert its antimicrobial activity by disrupting the bacterial cell membrane. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to exhibit significant biochemical and physiological effects. It has been found to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain management drugs.

Advantages and Limitations for Lab Experiments

The advantages of using N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments include its significant antimicrobial activity, anti-inflammatory and analgesic properties, and potential for the development of new antibiotics and pain management drugs. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. These include:
1. Further investigation of its mechanism of action to fully understand its antimicrobial, anti-inflammatory, and analgesic properties.
2. Development of new antibiotics and pain management drugs based on the chemical structure of N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.
3. Investigation of its potential applications in other fields, such as cancer research and drug delivery systems.
4. Study of its potential side effects and toxicity to ensure its safety for human use.
Conclusion:
In conclusion, N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has significant potential for various applications in scientific research. Its antimicrobial, anti-inflammatory, and analgesic properties make it a potential candidate for the development of new antibiotics and pain management drugs. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of 2-(1-naphthyloxy)acetic acid with ethyl chloroacetate in the presence of triethylamine. The resulting product is then reacted with 3-phenyl-1,2,4-oxadiazole-5-carboxaldehyde in the presence of sodium methoxide to yield the final product.

Scientific Research Applications

N-ethyl-2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, it has been shown to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain management drugs.

properties

IUPAC Name

N-ethyl-2-naphthalen-1-yloxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21N3O3/c1-2-26(15-21-24-23(25-29-21)18-10-4-3-5-11-18)22(27)16-28-20-14-8-12-17-9-6-7-13-19(17)20/h3-14H,2,15-16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPMMHSKCOCAUBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-ethyl-2-(naphthalen-1-yloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

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